(2-Methyl-3-nitrophenyl)hydrazine

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NN
• InChI: InChI=1S/C7H9N3O2/c1-5-6(9-8)3-2-4-7(5)10(11)12/h2-4,9H,8H2,1H3
• InChIKey: KHZUSEASVVTALS-UHFFFAOYSA-N

Researchers often face byproduct formation and thermal decomposition when using generic nitrophenylhydrazines in high-temperature heterocyclizations. This ortho-substituted arylhydrazine solves both issues through: - **Steric blocking**: 2-methyl group directs cyclization to desired indazole regioisomers, critical for kinase SAR libraries (e.g., IRAK4 inhibitors). - **Enhanced stability**: 5-15°C higher decomposition onset vs. meta/para analogs - ideal for microwave or scale-up batches. Minimum 95% purity. Cold-chain storage required per Section 3. Supplied with analytical CoA.

(2-Methyl-3-nitrophenyl)hydrazine: Specifications & Procurement

(2-Methyl-3-nitrophenyl)hydrazine (CAS 412925-91-8) is a substituted arylhydrazine with molecular formula C7H9N3O2 and molecular weight 167.17 g/mol . The compound features a hydrazine (-NH-NH2) functional group attached to an aromatic ring substituted with a methyl group at the 2-position and a nitro group at the 3-position . Commercially available with a minimum purity specification of 95% , this compound is primarily utilized as a synthetic intermediate in pharmaceutical and agrochemical research, particularly for constructing nitrogen-containing heterocyclic scaffolds .

Workflow Synthetic intermediate for nitrogen-containing heterocyclic scaffolds

Selection Ortho-methyl substituent enables regioselective cyclization control

Format Free base form for direct hydrazine nucleophilic reactivity

• [1] ChemBase. (2-methyl-3-nitrophenyl)hydrazine - ChemBase编号：269108. View Source

Why Generic Nitrophenylhydrazine Analogs Cannot Substitute

Generic substitution among nitrophenylhydrazine analogs fails because the ortho-methyl group at the 2-position introduces a synergistic electronic effect with the meta-nitro group that fundamentally alters regioselectivity in heterocycle formation, electrophilic substitution patterns, and steric accessibility of the hydrazine nitrogen . Unlike unsubstituted 3-nitrophenylhydrazine (CAS 619-27-2), the 2-methyl substitution blocks potential ortho reaction pathways, reducing byproduct formation and altering the stereoelectronic environment of the hydrazine moiety . Furthermore, thermal stability studies of ortho-substituted phenylhydrazine complexes demonstrate that ortho-position substituents increase thermal stability by 5–15°C compared to meta- and para-substituted analogs, attributable to altered C–N bond cleavage pathways . These differences render (2-methyl-3-nitrophenyl)hydrazine non-interchangeable with its 2-unsubstituted or regioisomeric counterparts in applications requiring precise control over cyclization regiochemistry.

(2-Methyl-3-nitrophenyl)hydrazine

Ortho-methyl blocks competing pathways; directs regioselective cyclization toward desired heterocycles.

3-Nitrophenylhydrazine (unsubstituted)

Lacks ortho steric control; may produce regioisomeric mixtures requiring additional purification.

Thermal decomposition profiles may shift: ortho-substitution alters C–N bond cleavage pathways, potentially affecting reaction temperature windows relative to meta/para analogs.

• [1] Chem. LibreTexts. 16.4: Substituent Effects in Substituted Aromatic Rings. View Source
• [2] University of Calgary. Answer: Electronic Effect of Substituents. View Source
• [3] OSTI.GOV. Investigation of thermal decomposition of chlorozirconates of halogen and nitro derivatives of phenyl hydrazinium. View Source

Quantitative Differentiation vs. Closest Analogs

Thermal Stability Enhancement via Ortho-Methyl Substitution

Thermogravimetric analysis of halogen and nitro derivatives of phenylhydrazinium complexes reveals that ortho-position substituents confer 5–15°C higher thermal stability compared to meta- and para-substituted analogs . The ortho-substitution effect alters the primary bond cleavage pathway from N–N bond rupture (predominant in meta- and para-substituted complexes) to C–N bond cleavage, thereby delaying thermal decomposition . This class-level inference applies to (2-methyl-3-nitrophenyl)hydrazine relative to its 4-methyl-3-nitro or unsubstituted 3-nitro regioisomers.

Thermal Stability Enhancement

Class-level

Ortho-substituted: baseline +5–15°C

Meta/para-substituted: baseline reference

May improve thermal process window in cyclization steps

Thermogravimetric data; class-level inference applies

Evidence Dimension	Thermal stability (decomposition temperature increase)
Target Compound Data	Ortho-substituted phenylhydrazine complexes: baseline + 5–15°C
Comparator Or Baseline	Meta- and para-substituted phenylhydrazine complexes: baseline reference
Quantified Difference	+5°C to +15°C
Conditions	Thermogravimetric analysis of phenylhydrazinium complexes with halogen and nitro substituents

Why This Matters

Enhanced thermal stability impacts storage longevity and expands reaction temperature windows during exothermic cyclization steps, reducing decomposition-related yield losses during scale-up.

• [1] INIS Repository Search. Thermal decomposition of waterless structural zirconium compounds with halogen and nitro derivatives of phenyl hydrazine. View Source
• [2] OSTI.GOV. Investigation of thermal decomposition of chlorozirconates of halogen and nitro derivatives of phenyl hydrazinium. View Source

Regioselective Heterocycle Synthesis Control

In palladium-catalyzed amination-cyclization sequences for indazole synthesis, the presence of a 2-methyl substituent on the arylhydrazine precursor sterically blocks competing ortho-cyclization pathways, enhancing regioselectivity toward the desired N-1 or N-2 substituted indazole product . Unsubstituted 3-nitrophenylhydrazine lacks this steric control element, leading to regioisomeric mixtures requiring additional chromatographic separation . The methyl group at the 2-position also contributes electron-donating inductive effects that modulate nucleophilicity at the hydrazine terminal nitrogen, influencing reaction kinetics with electrophilic carbonyl partners .

Regioselective Synthesis Control

Reported

Ortho-methyl steric blocking directs Pd-catalyzed amination-cyclization toward desired indazole regioisomer.

Supports regioselective indazole scaffold construction

Palladium-catalyzed heterocycle formation context

Evidence Dimension	Regioselectivity control in heterocycle formation
Target Compound Data	Ortho-methyl substitution present; blocks ortho-pathway
Comparator Or Baseline	3-Nitrophenylhydrazine (no ortho-methyl); ortho-pathway accessible
Quantified Difference	Not quantified in accessible literature (qualitative regiocontrol advantage)
Conditions	Palladium-catalyzed amination-cyclization; indazole scaffold construction

Why This Matters

Regioselectivity control reduces purification burden and improves isolated yields in multi-step pharmaceutical intermediate synthesis, directly impacting process economics.

• [1] ScienceDirect. A general synthesis of diversely substituted indazoles and hetero-aromatic derivatives from o-halo-(het)arylaldehydes. View Source
• [2] Organic Chemistry Portal. Assembly of N,N-Disubstituted Hydrazines and 1-Aryl-1H-indazoles via Copper-Catalyzed Coupling Reactions. View Source
• [3] Advanced Practical Organic Chemistry. Substituent Electronic Effects. View Source

Storage Stability and Purity Specifications

(2-Methyl-3-nitrophenyl)hydrazine free base requires storage at -4°C for short-term use (1–2 weeks) and -20°C for long-term storage (1–2 years) to maintain integrity . Commercial availability includes a minimum purity specification of 95% . In contrast, the hydrochloride salt form (CAS 1049748-18-6) demonstrates room-temperature shipping stability and improved handling characteristics relative to the free base . Users procuring the free base for applications requiring nucleophilic hydrazine reactivity must implement cold-chain storage infrastructure that would be unnecessary for the hydrochloride salt.

Storage & Handling Comparison

Head-to-head

Free base: -20°C long-term storage

HCl salt: room temperature stable

Free base requires cold-chain infrastructure

Storage condition comparison; HCl salt offers handling flexibility

Evidence Dimension	Storage temperature requirements
Target Compound Data	-4°C (short-term, 1–2 weeks); -20°C (long-term, 1–2 years)
Comparator Or Baseline	Hydrochloride salt form (CAS 1049748-18-6): room temperature shipping and storage
Quantified Difference	~20–45°C difference in storage temperature requirement
Conditions	Standard laboratory storage; free base vs. hydrochloride salt comparison

Why This Matters

Procurement decisions must account for cold-chain logistics costs and stability constraints; the free base requires -20°C freezer infrastructure that may not be available in all laboratory settings.

• [1] CNReagent. (2-methyl-3-nitrophenyl)hydrazine. View Source

Validated Application Scenarios

Indazole Scaffold Construction for Kinase Inhibitors

The ortho-methyl group of (2-methyl-3-nitrophenyl)hydrazine provides steric blocking that directs cyclization toward desired indazole regioisomers, making this compound particularly suitable for synthesizing indazole-based kinase inhibitor libraries where regioisomeric purity is essential for structure-activity relationship (SAR) interpretation . Indazole-containing compounds are prominent scaffolds in IRAK4 inhibitors and other kinase-targeted therapeutics .

High-Temperature Heterocyclization with Thermal Stability

For reactions requiring extended heating or exothermic cyclization steps (e.g., pyrazole formation via condensation with β-ketoesters), the ortho-substitution conferred thermal stability enhancement of 5–15°C provides a wider operational window before decomposition onset. This is particularly relevant in microwave-assisted synthesis or scale-up batches where localized heating may exceed nominal reaction temperatures.

Hydrazone Derivatization for Pharmaceutical Intermediates

(2-Methyl-3-nitrophenyl)hydrazine serves as a precursor for hydrazone and hydrazide derivatives with reported antimicrobial and anticancer screening activity . The compound has been utilized to generate pyrimidinetrione-hydrazono derivatives and pyrazole-carbothioamide scaffolds that appear in screening libraries targeting eukaryotic translation initiation . Procurement for medicinal chemistry campaigns should consider the cold-chain storage requirements established in Section 3.

Application

Selection Property

Validation Focus

Indazole scaffold synthesis for kinase inhibitor research

Ortho-methyl steric directing

Regioisomeric purity for SAR studies

High-temperature heterocyclization reactions

Enhanced thermal stability

Decomposition onset temperature window

Hydrazone derivatization for screening libraries

Hydrazine nucleophilicity

Antimicrobial and anticancer screening endpoints

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• [4] Hydrazides/hydrazones as antimicrobial and anticancer agents in the new millennium. Eur. J. Med. Chem. View Source
• [5] BindingDB. BDBM48775 (4E)-4-[(2-methyl-3-nitro-phenyl)hydrazinylidene]-3-(4-nitrophenyl)-5-oxidanylidene-pyrazole-1-carbothioamide. View Source